Cas no 103505-12-0 (2,6-Octadienedioic acid, 2,7-dimethyl-)

2,6-Octadienedioic acid, 2,7-dimethyl- structure
103505-12-0 structure
Product Name:2,6-Octadienedioic acid, 2,7-dimethyl-
CAS No:103505-12-0
MF:C10H14O4
MW:198.215763568878
CID:1141386
Update Time:2024-07-27

2,6-Octadienedioic acid, 2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Octadienedioic acid, 2,7-dimethyl-
    • Inchi: 1S/C10H14O4/c1-7(9(11)12)5-3-4-6-8(2)10(13)14/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: SBAPKYXYDFVHKP-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C)=CCCC=C(C)C(O)=O

Computed Properties

  • Exact Mass: 198.08922

Experimental Properties

  • Density: 1.168±0.06 g/cm3(Predicted)
  • Boiling Point: 439.0±45.0 °C(Predicted)
  • PSA: 74.6
  • pka: 4.58±0.19(Predicted)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.